Cas no 796067-57-7 ( 4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thio l)

4-(3,4-Dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a 3,4-dichlorophenyl group and a 3-(dimethylamino)phenyl moiety, along with a thiol functional group. This structure imparts potential reactivity and binding affinity, making it a candidate for applications in medicinal chemistry and agrochemical research. The presence of electron-donating (dimethylamino) and electron-withdrawing (dichlorophenyl) groups may enhance its versatility in synthetic modifications. The thiol group offers further derivatization opportunities, such as forming disulfide bridges or metal complexes. Its well-defined molecular architecture suggests utility as an intermediate in the development of biologically active compounds or functional materials.

<br>4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thio l structure

796067-57-7 structure

Product Name: 4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thio l

CAS No:796067-57-7

MF:C₁₆H₁₄Cl₂N₄S

MW:365.280159473419

CID:3107721

PubChem ID:2454986

Update Time:2025-05-28

4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thio l Chemical and Physical Properties

Names and Identifiers

- 4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thio l
- 3H-1,2,4-Triazole-3-thione, 4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-2,4-dihydro-
- 4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-2H-1,2,4-triazole-3-thione
- 796067-57-7
- AB00734433-01
- 4-(3,4-dichlorophenyl)-3-[3-(dimethylamino)phenyl]-1H-1,2,4-triazole-5-thione
- Z57052877
- CCG-335785
- EN300-11601
- AKOS034471821
- 4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thiol
- CS-0223613
- Inchi： 1S/C16H14Cl2N4S/c1-21(2)11-5-3-4-10(8-11)15-19-20-16(23)22(15)12-6-7-13(17)14(18)9-12/h3-9H,1-2H3,(H,20,23)
- InChI Key： WUTQKCIUUNWCSJ-UHFFFAOYSA-N
- SMILES： N1=C(C2=CC=CC(N(C)C)=C2)N(C2=CC=C(Cl)C(Cl)=C2)C(=S)N1

Computed Properties

Exact Mass: 364.032
Monoisotopic Mass: 364.032
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 485
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 63Å²

4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thio l Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-11601-0.05g	4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thiol	796067-57-7	95%	0.05g	$66.0	2023-06-10
Enamine	EN300-11601-0.1g	4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thiol	796067-57-7	95%	0.1g	$98.0	2023-06-10
Enamine	EN300-11601-0.25g	4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thiol	796067-57-7	95%	0.25g	$142.0	2023-06-10
Enamine	EN300-11601-0.5g	4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thiol	796067-57-7	95%	0.5g	$271.0	2023-06-10
Enamine	EN300-11601-1.0g	4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thiol	796067-57-7	95%	1g	$371.0	2023-06-10
Enamine	EN300-11601-2.5g	4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thiol	796067-57-7	95%	2.5g	$726.0	2023-06-10
Enamine	EN300-11601-5.0g	4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thiol	796067-57-7	95%	5g	$1075.0	2023-06-10
Enamine	EN300-11601-10.0g	4-(3,4-dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4H-1,2,4-triazole-3-thiol	796067-57-7	95%	10g	$1593.0	2023-06-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1294283-50mg	4-(3,4-Dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4h-1,2,4-triazole-3-thiol	796067-57-7	95%	50mg	￥1782.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1294283-100mg	4-(3,4-Dichlorophenyl)-5-[3-(dimethylamino)phenyl]-4h-1,2,4-triazole-3-thiol	796067-57-7	95%	100mg	￥2116.00	2024-04-28